Cas no 729561-79-9 (1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: 1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 729561-79-9
• MF: C₁₅H₂₃N₃O₂S₂
• MW: 341.492020845413
• CID: 3105702
• PubChem ID: 3256966
• Update Time: 2025-04-21

1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-mercapto-1H-benzoimidazole-5-sulfonic acid diethylamide
• 1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• 729561-79-9
• Z56893101
• AKOS034464071
• EN300-05152
• 1-butyl-N,N-diethyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide

• Inchi： 1S/C15H23N3O2S2/c1-4-7-10-18-14-9-8-12(11-13(14)16-15(18)21)22(19,20)17(5-2)6-3/h8-9,11H,4-7,10H2,1-3H3,(H,16,21)
• InChI Key： SMBWNZYCXGVIGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(N2CCCC)=S)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 341.12316933Da
• Monoisotopic Mass: 341.12316933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų